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Compound of Interest

Compound Name: N,N-Diphenylcinnamamide

CAS No.: 50395-70-5

Cat. No.: B1350124

Get Quote

Abstract
This technical guide provides an in-depth analysis of N,N-Diphenylcinnamamide, a tertiary

amide with significant applications in organic synthesis and medicinal chemistry. The document

delineates the compound's fundamental chemical identifiers, including its IUPAC name, CAS

number, and the crucial InChIKey for unambiguous database referencing. A detailed

exploration of its physicochemical properties, a validated laboratory-scale synthesis protocol,

and a thorough spectroscopic characterization are presented. The guide is intended for

researchers, chemists, and drug development professionals, offering both foundational

knowledge and practical, field-proven insights into the handling and application of this versatile

molecule.

Core Compound Identification
Precise identification is the cornerstone of chemical research and development. N,N-
Diphenylcinnamamide is a distinct molecule characterized by a cinnamoyl group attached to

the nitrogen atom of a diphenylamine moiety. The trans (E) isomer is the most common and

stable configuration.
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The International Chemical Identifier (InChI) provides a unique and layered textual

representation of the molecule, ensuring its unambiguous identification across disparate

databases and software platforms.

InChIKey:GCTCULHQKVKNJT-WUKNDPDISA-N[1]

This key is a fixed-length (27-character) condensed version of the full InChI string, ideal for web

searches and database indexing.

A comprehensive list of identifiers for N,N-Diphenylcinnamamide is provided in the table

below for complete characterization.

Identifier Value Source

IUPAC Name
(E)-N,N,3-triphenylprop-2-

enamide
PubChem[1]

InChI

InChI=1S/C21H17NO/c23-

21(17-16-18-10-4-1-5-11-

18)22(19-12-6-2-7-13-19)20-

14-8-3-9-15-20/h1-17H/b17-

16+

PubChem[1]

Canonical SMILES

C1=CC=C(C=C1)/C=C/C(=O)

N(C2=CC=CC=C2)C3=CC=C

C=C3

PubChem[1]

CAS Number 50395-70-5
Benchchem[2],

ChemicalBook[3]

Molecular Formula C21H17NO PubChem[1]

Molecular Weight 299.37 g/mol Benchchem[2]

Physicochemical and Computed Properties
The physical and chemical properties of a compound dictate its behavior in various systems,

influencing solubility, reactivity, and bioavailability. N,N-Diphenylcinnamamide is a solid at

room temperature with limited solubility in water but better solubility in organic solvents.
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Property Value Notes Source

Molecular Weight 299.4 g/mol --- PubChem[1]

XLogP3 4.9
A computed measure

of hydrophobicity.
PubChem[1]

Hydrogen Bond

Donors
0

The tertiary amide

nitrogen cannot

donate a hydrogen

bond.

PubChem[1]

Hydrogen Bond

Acceptors
1

The carbonyl oxygen

is the sole hydrogen

bond acceptor.

PubChem[1]

Rotatable Bonds 4

Indicates

conformational

flexibility.

PubChem[1]

Synthesis and Mechanistic Insights
The formation of the amide bond in N,N-Diphenylcinnamamide is most classically achieved

via nucleophilic acyl substitution, specifically the reaction between an activated cinnamoyl

derivative and diphenylamine. The Schotten-Baumann reaction conditions are commonly

employed for this transformation.

Reaction Principle
The synthesis involves the reaction of cinnamoyl chloride with diphenylamine.[4] The lone pair

of electrons on the nitrogen atom of diphenylamine acts as a nucleophile, attacking the

electrophilic carbonyl carbon of cinnamoyl chloride. To drive the reaction to completion and

neutralize the hydrochloric acid byproduct, a non-nucleophilic base, such as pyridine or

triethylamine, is essential.[4]
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Caption: Reaction mechanism for the synthesis of N,N-Diphenylcinnamamide.

Validated Laboratory Protocol
This protocol describes a reliable method for the synthesis of N,N-Diphenylcinnamamide.

Materials:

Cinnamoyl chloride

Diphenylamine

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Hexane
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Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve

diphenylamine (1.0 eq) and anhydrous pyridine (1.2 eq) in anhydrous DCM.

Addition of Acyl Chloride: Cool the solution to 0°C using an ice bath. Add a solution of

cinnamoyl chloride (1.1 eq) in anhydrous DCM dropwise over 15-20 minutes. The formation

of a precipitate (pyridinium hydrochloride) is typically observed.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the diphenylamine

spot is consumed.

Workup: Quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel

and separate the layers. Wash the organic layer sequentially with 1 M HCl, water, saturated

sodium bicarbonate solution, and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product is typically a solid. Purify by recrystallization from a suitable

solvent system (e.g., ethanol or ethyl acetate/hexane) to yield the pure N,N-
Diphenylcinnamamide.
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Caption: Step-by-step workflow for the synthesis of N,N-Diphenylcinnamamide.
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Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the structure and purity of the synthesized

compound. Data from ¹H NMR, ¹³C NMR, and IR spectroscopy provide a unique fingerprint for

N,N-Diphenylcinnamamide.

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in the molecule. Key

vibrational frequencies are indicative of specific bonds.

Wavenumber (cm⁻¹) Vibration Type Functional Group

~1660-1680 C=O stretch Tertiary Amide

~1625 C=C stretch Alkene

~3050 C-H stretch Aromatic & Vinylic

~970 C-H bend Trans-alkene (out-of-plane)

Note: Exact peak positions can vary based on the sample preparation method (e.g., KBr pellet,

thin film).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR: The proton NMR spectrum will show distinct signals for the vinylic protons and the

aromatic protons.

Vinylic Protons: The two protons on the C=C double bond will appear as doublets in the

range of δ 6.5-7.8 ppm. The large coupling constant (J ≈ 15 Hz) is characteristic of a trans-

alkene.

Aromatic Protons: The protons on the three phenyl rings will appear as a complex multiplet,

typically in the range of δ 7.0-7.5 ppm.
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¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon,

the alkene carbons, and the aromatic carbons.

Carbonyl Carbon (C=O): Typically found around δ 165-170 ppm.

Alkene Carbons (C=C): Found in the range of δ 118-145 ppm.

Aromatic Carbons: Multiple signals in the range of δ 120-145 ppm.

Applications and Research Significance
Cinnamamide derivatives are recognized as a "privileged scaffold" in medicinal chemistry due

to their wide range of pharmacological activities.[2] While research on N,N-
Diphenylcinnamamide itself is specific, the broader class of cinnamamides is extensively

investigated for various therapeutic applications.

Anticancer Research: Many cinnamamide derivatives have been studied for their potential as

anticancer agents.[2][5] The α,β-unsaturated carbonyl system can act as a Michael acceptor,

a feature known to interact with cellular targets involved in cancer pathways.[2]

Anti-inflammatory Activity: Cinnamamides have been synthesized and evaluated for their in-

vitro anti-inflammatory properties.[4]

Synthetic Intermediates: The cinnamamide core serves as a versatile template for the

synthesis of more complex molecules in drug discovery programs.[4]

Safety and Handling
As with any laboratory chemical, N,N-Diphenylcinnamamide should be handled with

appropriate care.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.[3]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

formation of dust and aerosols.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]
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First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If

inhaled, move to fresh air. If ingested, rinse mouth with water and seek immediate medical

attention.[3]

This guide is for informational purposes only and does not constitute a full safety data sheet

(SDS). Always consult the SDS before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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